2-[[3-oxo-2-(thiophen-2-ylmethyl)-1H-isoindol-1-yl]sulfanyl]acetic Acid

• IUPAC Name: 2-[[3-oxo-2-(thiophen-2-ylmethyl)-1H-isoindol-1-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C15H13NO3S2/c17-13(18)9-21-15-12-6-2-1-5-11(12)14(19)16(15)8-10-4-3-7-20-10/h1-7,15H,8-9H2,(H,17,18)
• InChI Key: RYYSBQYTDNNEGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(N(C2=O)CC3=CC=CS3)SCC(=O)O
• Molecular Formula: C15H13NO3S2
• Molecular Weight: 319.4 g/mol
• CAS No.: 189271-29-2

Description

2-[[3-oxo-2-(thiophen-2-ylmethyl)-1H-isoindol-1-yl]sulfanyl]acetic Acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as OTSA or Isoindoline-1,3-dione, 2-[[2-(2-thienylmethyl)-3-oxo-1,3-dihydro-1H-isoindol-1-yl]thio]-, and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• A study conducted by Farzaliyev et al. (2020) highlights the synthesis of new sulfur- and nitrogen-containing compounds, which exhibit significant biological activity, including antioxidant effects and the potential for drug development. This research is relevant as it demonstrates the synthesis of compounds with similar structures and potential physiological properties (Farzaliyev et al., 2020).

Biological Activity

• Shimozu et al. (2009) identified advanced reaction products originating from initial Michael adducts, which could be relevant for understanding the biological activity of similar sulfur-containing compounds (Shimozu et al., 2009).

Application in Sensors

• The use of similar sulfur-containing compounds in electrochemical hybridization sensors was explored by Cha et al. (2003), indicating potential applications in biotechnology and medical diagnostics (Cha et al., 2003).

Corrosion Inhibition

• Research by Bouklah et al. (2005) demonstrates the effectiveness of [(2-pyridin-4-ylethyl)thio]acetic acid, a compound with a similar sulfur-functional group, in corrosion inhibition, which might suggest potential applications for related compounds in protecting metals from corrosion (Bouklah et al., 2005).

Catalysis

• The study by Niknam and Saberi (2009) on the preparation of sulfuric acid derivatives showcases the role of similar sulfur-functional groups in catalyzing chemical reactions, indicating possible catalytic applications for related compounds (Niknam & Saberi, 2009).

Drug Synthesis and Antimicrobial Properties

• Gouda et al. (2010) explored the synthesis of new thiazolidinone, thiazoline, and thiophene derivatives with promising antimicrobial activities, indicating potential applications in pharmaceuticals (Gouda et al., 2010).

Future Directions

Thiophene derivatives have attracted attention as precursors to functionalized derivatives of polythiophene. This suggests that "2-[[3-oxo-2-(thiophen-

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets in a way that leads to a variety of biological activities .

Biochemical Pathways

Indole derivatives are known to affect various biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Indole derivatives are known to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Synthesis routes and methods

Procedure details

To a solution of compound 12 (5.45 gm, 22.2 mmol) in acetic acid (50 mL) at room temperature was added thioglycolic acid (1.85 mL, 26.7 mmol) and the resulting reaction mixture was allowed to stir at reflux for 18 hours. The reaction mixture was concentrated in vacuo and triturated with ethyl ether to provide 5.9 gm of 15 as a white solid (7.08 gm theoretical, 83% yield).